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Compound of Interest

Compound Name: 2,5-Dimethylbenzaldehyde

Cat. No.: B165460

Essential Safety and Handling Guide for 2,5-
Dimethylbenzaldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical, immediate safety protocols and logistical information for the
handling and disposal of 2,5-Dimethylbenzaldehyde (CAS No. 5779-94-2). Adherence to
these step-by-step procedures is essential for minimizing risk and ensuring a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dimethylbenzaldehyde is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2] In the event of a fire, thermal decomposition can release irritating gases and
vapors.[1] Therefore, the use of appropriate personal protective equipment is mandatory at all

times.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Hand Protection

Chemical-resistant, impervious

gloves. Inspect before use.

Follow glove manufacturer's

specifications for breakthrough

time.

Long-sleeved lab coat or other

Body Protection protective clothing to prevent N/A
skin exposure.[1]
A NIOSH/MSHA or European
Standard EN 149 approved

) ) respirator is necessary if
Respiratory Protection N/A

ventilation is inadequate,
exposure limits are exceeded,

or irritation is experienced.[3]

Physical and Chemical Properties

A summary of key quantitative data for 2,5-Dimethylbenzaldehyde is provided below for easy

reference.

Table 2: Physical and Chemical Properties of 2,5-Dimethylbenzaldehyde

Property

Value

Molecular Formula

CoH100

Molecular Weight 134.17 g/mol [2]

Appearance Colorless to yellow liquid[2]
Flash Point 87 °C/188.6 °F[1]

Density 0.95 g/mL at 25 °C[4]

Boiling Point 104.5-106.5 °C at 14 mmHg[4]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling 2,5-Dimethylbenzaldehyde and
preventing exposure or contamination.

e Preparation:

[¢]

Ensure all operations are conducted in a well-ventilated area, preferably a chemical fume
hood.

[¢]

Verify that a safety shower and eyewash station are easily accessible.

o

Assemble all necessary PPE as detailed in Table 1.

o

Have spill control materials, such as inert absorbent sand or silica gel, readily available.[1]

e Handling:

[¢]

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]

[¢]

Ground and bond containers when transferring material to prevent static discharge.

o

Avoid breathing vapors or mists.[1]

o

Prevent contact with skin and eyes.

[¢]

Keep the container tightly closed when not in use.[1]
» Storage:
o Store in a cool, dry, and well-ventilated area.[1][5]

o Keep away from strong oxidizing agents and strong bases, which are incompatible
materials.[1]

o The designated storage class is for combustible liquids.[4]

Emergency and Disposal Plan
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Spill Response:

Immediately remove all sources of ignition.[1][5]

Evacuate non-essential personnel from the area.

Wearing the appropriate PPE, contain the spill.

Absorb the spill with an inert material (e.g., sand, silica gel, or universal binder).[1]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1][5]

Clean the spill area thoroughly.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation develops or persists.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical assistance.[1]

Disposal Plan:
» All waste containing 2,5-Dimethylbenzaldehyde must be treated as hazardous waste.

» Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations.[1]

o The recommended disposal method is through a licensed disposal company.[5] This
combustible material may be burned in a chemical incinerator equipped with an afterburner
and scrubber.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-5-dimethylbenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-5-dimethylbenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b165460?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-5-dimethylbenzaldehyde.pdf
https://www.chemicalbook.com/msds/2-5-dimethylbenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

e Do not dispose of the material down the drain.[5]
» Contaminated packaging should be disposed of as unused product.[5]

Workflow for Safe Handling

The following diagram illustrates the key procedural steps for the safe handling of 2,5-

Dimethylbenzaldehyde.
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Safe Handling Workflow for 2,5-Dimethylbenzaldehyde

1. Preparation 4. Emergency Response

Work in Fume Hood ‘@
\ \ A/
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\ A \ A \
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\ \ A A
Check Safety Equipment Dispose as Waste

2. Handlirv & Storage

Transfer Chemical

A

Use in Experiment

A4

Store Properly

3. Waste # Disposal

Collect Waste

A4

Label Waste Container

A4

Arrange for Disposal

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for safely handling 2,5-
Dimethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b165460?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylbenzaldehyde
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_5_Dihydroxybenzaldehyde.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/151068
https://www.chemicalbook.com/msds/2-5-dimethylbenzaldehyde.pdf
https://www.benchchem.com/product/b165460#personal-protective-equipment-for-handling-2-5-dimethylbenzaldehyde
https://www.benchchem.com/product/b165460#personal-protective-equipment-for-handling-2-5-dimethylbenzaldehyde
https://www.benchchem.com/product/b165460#personal-protective-equipment-for-handling-2-5-dimethylbenzaldehyde
https://www.benchchem.com/product/b165460#personal-protective-equipment-for-handling-2-5-dimethylbenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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